Cas no 1185240-22-5 (A77 1726-d4)

• Product Name: A77 1726-d4
• CAS No: 1185240-22-5
• MF: C₁₂H₉F₃N₂O₂
• MW: 274.231920003891
• CID: 824369
• Update Time: 2025-07-17

A77 1726-d4 Chemical and Physical Properties

Names and Identifiers

• A77 1726-d4

• Inchi： 1S/C12H9F3N2O2/c1-7(18)10(6-16)11(19)17-9-4-2-8(3-5-9)12(13,14)15/h2-5,18H,1H3,(H,17,19)/b10-7-/i2D,3D,4D,5D
• InChI Key： UTNUDOFZCWSZMS-KXFGXCNQSA-N
• SMILES： FC(C1C([2H])=C([2H])C(=C([2H])C=1[2H])NC(/C(/C#N)=C(/C)\O)=O)(F)F

Experimental Properties

• Melting Point: 214-217°C

Additional information on A77 1726-d4

Comprehensive Overview of A77 1726-d4 (CAS No. 1185240-22-5): Applications, Mechanism, and Research Insights

A77 1726-d4, a deuterated analog of the active metabolite of leflunomide, is a compound of significant interest in pharmaceutical and biochemical research. With the CAS registry number 1185240-22-5, this stable isotope-labeled compound is widely utilized in metabolic studies, drug development, and quantitative mass spectrometry. Its unique properties, including enhanced metabolic stability due to deuterium substitution, make it a valuable tool for researchers exploring dihydroorotate dehydrogenase (DHODH) inhibition and autoimmune disease therapies.

The deuterated form, A77 1726-d4, is specifically designed to improve pharmacokinetic profiling and reduce first-pass metabolism—a critical factor in drug bioavailability. Researchers frequently employ this compound in isotope dilution mass spectrometry (IDMS) to achieve high-precision measurements in complex biological matrices. Given the growing demand for precision medicine and personalized therapeutics, A77 1726-d4 has emerged as a key reference standard in studies targeting rheumatoid arthritis, psoriatic arthritis, and other inflammatory conditions.

In recent years, the scientific community has intensified its focus on deuterated drugs, driven by their potential to enhance drug efficacy and minimize side effects. A77 1726-d4 exemplifies this trend, as its deuterium atoms mitigate rapid clearance, thereby extending half-life and improving therapeutic outcomes. This aligns with current drug discovery paradigms emphasizing metabolic stability optimization and targeted delivery systems.

From a technical standpoint, A77 1726-d4 is synthesized with four deuterium atoms replacing hydrogen at specific positions, ensuring minimal isotopic interference while maximizing analytical sensitivity. This feature is particularly advantageous in LC-MS/MS (liquid chromatography-tandem mass spectrometry) workflows, where accurate quantification of drug metabolites is paramount. Laboratories specializing in bioanalytical method development often prioritize this compound for its reliability in validating assays for leflunomide and related metabolites.

The compound’s relevance extends to translational research, bridging preclinical findings with clinical applications. For instance, studies leveraging A77 1726-d4 have elucidated the pharmacokinetic-pharmacodynamic (PK/PD) relationships of DHODH inhibitors, informing dose optimization strategies. Such insights are critical for addressing patient variability in drug response—a hot topic in pharmacogenomics and therapeutic drug monitoring (TDM).

Beyond its primary applications, A77 1726-d4 is also employed in environmental fate studies to track pharmaceutical residues in ecosystems. With increasing regulatory scrutiny on drug pollution and biodegradation pathways, this compound serves as a tracer to assess environmental persistence and transformation products. This dual utility underscores its versatility across life sciences and environmental chemistry disciplines.

In summary, A77 1726-d4 (CAS No. 1185240-22-5) represents a cornerstone in modern research, addressing challenges in drug metabolism, analytical validation, and sustainable pharmacology. Its integration into cutting-edge workflows highlights the convergence of isotope chemistry and biomedical innovation, offering actionable insights for academia and industry alike.